10-chloro-6,7,8,9-tetrahydro-5H-1,4,10a-triaza-cyclohepta[f]indene

• Molecular Formula: C11H12ClN3
• Molecular Weight: 221.68 g/mol
• IUPAC Name: 8-chloro-2,6,7-triazatricyclo[7.5.0.03,7]tetradeca-1,3,5,8-tetraene
• InChI: InChI=1S/C11H12ClN3/c12-11-8-4-2-1-3-5-9(8)14-10-6-7-13-15(10)11/h6-7H,1-5H2
• InChI Key: QUCRJCYIBRVEKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(N3C(=CC=N3)N=C2CC1)Cl

Description

10-chloro-6,7,8,9-tetrahydro-5H-1,4,10a-triaza-cyclohepta[f]indene is a useful research compound. Its molecular formula is C11H12ClN3 and its molecular weight is 221.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of 6,7,8,9-tetrahydro-5H-1,4,10a-triaza-cyclohepta[f]inden-10-ol (5 g, 29.4 mmol) in toluene (20 mL) was added phosphorus oxychloride (37 g, 246 mmol) and diisopropylethylamine (3.1 g, 24.6 mmol). The mixture was heated to reflux for 40 min then cooled to room temperature. The product crystallized from the reaction mixture on standing over a two-day period at room temperature. The solid was collected and washed with ether to give 10-chloro-6,7,8,9-tetrahydro-5H-1,4,10a-triaza-cyclohepta[f]indene (2.3 g, 42.5% yield). The product was used without further purification.